Cas no 114591-53-6 (Guanidine,N,N,N',N',N''-pentabutyl-)

• Product Name: Guanidine,N,N,N',N',N''-pentabutyl-
• CAS No: 114591-53-6
• MF: C₂₁H₄₅N₃
• MW: 339.602105855942
• CID: 157020
• PubChem ID: 189218
• Update Time: 2025-04-19

Guanidine,N,N,N',N',N''-pentabutyl- Chemical and Physical Properties

Names and Identifiers

• Guanidine,N,N,N',N',N''-pentabutyl-
• 1,1,2,3,3-pentabutylguanidine
• pentabutylguanidin
• DTXSID7075181
• AXQUONJGMAVWJA-UHFFFAOYSA-N
• Guanidine, pentabutyl-
• penta-n-butylguanidine
• 114591-53-6
• SCHEMBL2233720

• Inchi： 1S/C21H45N3/c1-6-11-16-22-21(23(17-12-7-2)18-13-8-3)24(19-14-9-4)20-15-10-5/h6-20H2,1-5H3
• InChI Key： AXQUONJGMAVWJA-UHFFFAOYSA-N
• SMILES： N(CCCC)(CCCC)/C(=N/CCCC)/N(CCCC)CCCC

Computed Properties

• Exact Mass: 339.36165
• Monoisotopic Mass: 339.361348448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 18.8Ų

Experimental Properties

• PSA: 18.84